Cas no 52331-74-5 (2-(thiophen-2-yl)-1,3-benzoxazol-5-amine)

• Product Name: 2-(thiophen-2-yl)-1,3-benzoxazol-5-amine
• CAS No: 52331-74-5
• MF: C₁₁H₈N₂OS
• MW: 216.259020805359
• CID: 359888
• PubChem ID: 653654
• Update Time: 2025-04-23

2-(thiophen-2-yl)-1,3-benzoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Benzoxazolamine, 2-(2-thienyl)-
• 2-thiophen-2-yl-1,3-benzoxazol-5-amine
• 2-THIOPHEN-2-YL-BENZOOXAZOL-5-YLAMINE
• 2-(2-thienyl)benzoxazole-5-ylamine
• 2-(thiophen-2-yl)-1,3-benzoxazol-5-amine
• AC1LCOVQ
• AC1Q52FI
• CTK1G2877
• HMS2381L17
• MolPort-000-163-704
• CS-0249714
• MLS000069018
• 52331-74-5
• CHEMBL1346510
• A924408
• AKOS000183007
• SMR000001284
• CCA33174
• Z295411328
• 2-thien-2-yl-1,3-benzoxazol-5-amine
• EN300-44935
• DTXSID70349574

• MDL： MFCD00447633
• Inchi： 1S/C11H8N2OS/c12-7-3-4-9-8(6-7)13-11(14-9)10-2-1-5-15-10/h1-6H,12H2
• InChI Key： ZRSQBVAYYVOKFY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NC2C=C(C=CC=2O1)N

Computed Properties

• Exact Mass: 216.03584
• Monoisotopic Mass: 216.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Boiling Point: 380.9±17.0 °C at 760 mmHg
• Flash Point: 184.1±20.9 °C
• PSA: 52.05
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(thiophen-2-yl)-1,3-benzoxazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(thiophen-2-yl)-1,3-benzoxazol-5-amine

5-Benzoxazolamine, 2-(2-thienyl)- (CAS No: 52331-74-5)

The compound 5-Benzoxazolamine, 2-(2-thienyl)- (CAS No: 52331-74-5) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoxazole ring system with a thienyl group, making it a versatile building block for advanced materials and pharmaceuticals.

Benzoxazole is a heterocyclic aromatic compound that has been extensively studied due to its excellent electronic properties and stability. The incorporation of the thienyl group (a five-membered aromatic ring containing sulfur) into the benzoxazole framework introduces additional functionality, enhancing the compound's reactivity and versatility. This makes 5-Benzoxazolamine, 2-(2-thienyl)- an attractive candidate for applications in optoelectronics, sensors, and drug delivery systems.

Recent studies have highlighted the importance of benzoxazole derivatives in the development of advanced materials. For instance, researchers have demonstrated that 5-Benzoxazolamine, 2-(2-thienyl)- can be used as a precursor for synthesizing highly conductive polymers, which are essential for flexible electronics and organic light-emitting diodes (OLEDs). The compound's ability to undergo various chemical transformations, such as cyclization and cross-coupling reactions, further underscores its potential in material synthesis.

In the pharmaceutical industry, benzoxazole derivatives have shown promise as bioactive molecules with potential therapeutic applications. For example, studies have indicated that 5-Benzoxazolamine, 2-(2-thienyl)- exhibits anti-inflammatory and antioxidant properties, making it a valuable lead compound for drug development. Additionally, the compound's unique electronic properties make it a potential candidate for use in photodynamic therapy (PDT), where light-sensitive molecules are used to treat diseases such as cancer.

The synthesis of 5-Benzoxazolamine, 2-(2-thienyl)- involves a series of well-established organic reactions. Typically, the synthesis begins with the preparation of the benzoxazole core through condensation reactions involving o-phenylenediamine and ketones or aldehydes. The introduction of the thienyl group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions and desired regiochemistry.

One of the most recent advancements in the synthesis of benzoxazole derivatives is the use of microwave-assisted synthesis techniques. These methods have been shown to significantly reduce reaction times while maintaining high yields and product quality. For example, researchers have successfully synthesized 5-Benzoxazolamine, 2-(2-thienyl)- using microwave irradiation in just a few minutes, compared to traditional methods that may take several hours or even days.

The characterization of 5-Benzoxazolamine, 2-(2-thienyl)- is typically carried out using a combination of spectroscopic techniques such as UV-Vis spectroscopy, fluorescence spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy. These techniques provide valuable insights into the compound's electronic properties and molecular structure.

UV-Vis spectroscopy has been particularly useful in studying the absorption properties of benzoxazole derivatives, which are critical for their applications in optoelectronics and sensing technologies. For instance, studies have shown that 5-Benzoxazolamine, 2-(2-thienyl)- exhibits strong absorption in the visible region of the spectrum, making it suitable for use in light-harvesting materials.

Fluorescence spectroscopy has also been employed to investigate the photophysical properties of benzoxazole derivatives, including their quantum yields and emission wavelengths. These properties are essential for applications in fluorescence-based sensors and imaging agents.

In terms of applications, benzoxazole derivatives like 5-Benzoxazolamine